2-(9H-fluoren-2-yl)-2-hydroxypropanoic acid

• Molecular Formula: C16H14O3
• Molecular Weight: 254.28 g/mol
• IUPAC Name: 2-(9H-fluoren-2-yl)-2-hydroxypropanoic acid
• InChI: InChI=1S/C16H14O3/c1-16(19,15(17)18)12-6-7-14-11(9-12)8-10-4-2-3-5-13(10)14/h2-7,9,19H,8H2,1H3,(H,17,18)
• InChI Key: JSJQCHBLHSPMPZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC2=C(C=C1)C3=CC=CC=C3C2)(C(=O)O)O

Description

2-(9H-fluoren-2-yl)-2-hydroxypropanoic acid is a useful research compound. Its molecular formula is C16H14O3 and its molecular weight is 254.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A cooled solution of fluorene-2-glyoxylic acid (4.5 g) in ether (150 ml) is treated dropwise over a 45 minute period with Grignard reagent prepared from magnesium (2.1 g) and methyl iodide (6.5 ml) in ether (145 ml). The mixture is then stirred for 2 hours at room temperature and poured into ice water. The mixture is treated with 250 ml 50% acetic acid and finally acidified to pH 2.0 with 10% HCl. The ether layer is separated, and the aqueous extracted with additional ether. The combined ether extracts are washed with sodium chloride solution and water, dried (MgSO4) and evaporated to give the title compound (3.7 g, mp 164°-168°). Recrystallization from ethvl acetate-hexane raises the mp to 170°-171°, λKBr 3400 cm-1.